Cas no 1501165-95-2 (N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine)
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine
- 1501165-95-2
- starbld0039943
- AKOS023436800
- F1912-0274
-
- Inchi: 1S/C10H17N5/c1-8-7-9(11-2)14-10(13-8)15-5-3-12-4-6-15/h7,12H,3-6H2,1-2H3,(H,11,13,14)
- InChI Key: OFYMZCKAYBRNND-UHFFFAOYSA-N
- SMILES: N1(C2N=C(C=C(C)N=2)NC)CCNCC1
Computed Properties
- Exact Mass: 207.14839556g/mol
- Monoisotopic Mass: 207.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.1Ų
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1912-0274-0.25g |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine |
1501165-95-2 | 95%+ | 0.25g |
$333.0 | 2023-09-06 | |
| Life Chemicals | F1912-0274-0.5g |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine |
1501165-95-2 | 95%+ | 0.5g |
$351.0 | 2023-09-06 | |
| Life Chemicals | F1912-0274-1g |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine |
1501165-95-2 | 95%+ | 1g |
$370.0 | 2023-09-06 | |
| Life Chemicals | F1912-0274-2.5g |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine |
1501165-95-2 | 95%+ | 2.5g |
$808.0 | 2023-09-06 | |
| Life Chemicals | F1912-0274-5g |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine |
1501165-95-2 | 95%+ | 5g |
$1221.0 | 2023-09-06 | |
| Life Chemicals | F1912-0274-10g |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine |
1501165-95-2 | 95%+ | 10g |
$1715.0 | 2023-09-06 |
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine
Introduction to N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine (CAS No. 1501165-95-2)
N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound, identified by its CAS number 1501165-95-2, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and role in medicinal chemistry. The presence of both methyl and piperazine substituents in its molecular structure imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation.
The structural composition of N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine includes a pyrimidine core with dimethyl groups at the 6-position and a piperazine moiety at the 2-position. This specific arrangement enhances its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The piperazine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, contributes to the compound's binding affinity and selectivity. These characteristics make it an attractive scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives, especially those incorporating piperazine functionalities. Research studies have demonstrated that such compounds often exhibit promising activities against a range of diseases, including cancer, infectious diseases, and neurological disorders. The< strong>N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine structure has been investigated for its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a component in kinase inhibitors. These findings underscore the compound's versatility and highlight its significance in medicinal chemistry.
One of the most compelling aspects of N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine is its synthetic accessibility. The compound can be readily synthesized through well-established organic reactions, allowing researchers to modify its structure further to optimize its pharmacological properties. This flexibility is crucial for drug discovery processes, where iterative design and testing are often required to develop lead compounds with high efficacy and minimal side effects. The synthesis typically involves condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents.
The pharmacological profile of N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine has been the focus of numerous preclinical studies. These investigations have revealed that the compound exhibits moderate to high binding affinity for several target proteins, including enzymes such as kinases and cyclases. Additionally, it has shown inhibitory effects on pathways associated with cell proliferation and survival. Such activities make it a promising candidate for further development into therapeutic agents targeting conditions like cancer and inflammatory diseases.
Recent advances in computational chemistry have also contributed to the understanding of N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine's pharmacological properties. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the structural determinants of its binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with enhanced therapeutic potential.
The development of novel drugs often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The case of N,6-dimethyl-2-(piperazin-1-y l)pyrimidin -4 -amine exemplifies this collaborative effort. Researchers have leveraged their collective knowledge to explore various aspects of the compound's behavior, from synthetic methodologies to pharmacokinetic properties. This holistic approach ensures that promising candidates like this one are thoroughly evaluated before advancing into clinical trials.
In conclusion,< strong>N ,6 -dimethyl -2 -( piperazin -1 - yl ) pyrimidin -4 -amine ( CAS No . 1501165 -95 -2 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities . Its potential as a therapeutic agent continues to be explored through both experimental and computational research . As our understanding of drug design evolves , compounds like this one will play an increasingly important role in developing innovative treatments for various diseases . The ongoing investigation into< strong >N ,6 -dimethyl -2 -( piperazin -1 - yl ) pyrimidin -4 -amine holds great promise for future medical breakthroughs .
1501165-95-2 (N,6-dimethyl-2-(piperazin-1-yl)pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)